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Compound of Interest

Compound Name: Allyl 1-pyrrolidinecarbodithioate
CAS No.: 701-13-3
Cat. No.: B1268386
Get Quote
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Executive Summary

Allyl 1-pyrrolidinecarbodithioate (CAS: 701-13-3), also known as allyl
pyrrolidinodithiocarbamate, is a pivotal organosulfur compound utilized in Reversible Addition-
Fragmentation Chain Transfer (RAFT) polymerization and as a versatile intermediate in organic
synthesis. Its structure features a dithiocarbamate core—characterized by restricted rotation
around the

bond—Iinked to a reactive allyl ester group.

This technical guide provides a definitive spectroscopic atlas for researchers. It synthesizes
experimental protocols with rigorous spectral analysis to ensure precise identification and
quality control in drug development and polymer chemistry workflows.

Molecular Architecture & Synthesis Workflow

To understand the spectroscopic data, one must first grasp the molecular environment
constructed during synthesis. The compound is synthesized via a one-pot dithiocarbamylation
followed by S-alkylation.
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Synthesis Protocol

Reaction: Pyrrolidine + Carbon Disulfide (

) + Base
Dithiocarbamate Salt
Allyl 1-pyrrolidinecarbodithioate.

» Dithiocarbamate Formation: Pyrrolidine (1.0 eq) is treated with

(1.2 eq) in the presence of a base (e.g.,
or
) at 0°C to form the pyrrolidinium dithiocarbamate salt.

o S-Alkylation: Allyl bromide (1.1 eq) is added dropwise. The mixture is stirred at room
temperature for 2-4 hours.

e Workup: Extraction with dichloromethane, washing with brine, and drying over

yields the crude oil, which is purified via vacuum distillation or column chromatography.

Reaction Pathway Visualization
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Figure 1: Step-wise synthesis pathway from pyrrolidine precursor to the final allyl
dithiocarbamate ester.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1268386/docs?utm_src=pdf-body#comprehensive-spectroscopic-characterization-of-allyl-1-pyrrolidinecarbodithioate
https://www.benchchem.com/product/b1268386/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-characterization-of-allyl-1-pyrrolidinecarbodithioate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR signature of this compound is defined by two key features: the allylic system and the
restricted rotation of the pyrrolidine ring.

NMR Analysis (

, 400 MH2z)
The

bond possesses significant double-bond character (thioureide resonance), creating a barrier to
rotation. Consequently, the two

-methylene groups of the pyrrolidine ring often appear as distinct signals (magnetic non-
equivalence) at room temperature.
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NMR Analysis (

, 100 MH2z)

The thiocarbonyl carbon (

) is the most critical diagnostic peak, appearing far downfield.
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Infrared Spectroscopy (FT-IR)

The IR spectrum confirms the dithiocarbamate functionality. The "thioureide" band (

) is a mixed vibrational mode.
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Mass Spectrometry (MS)

lonization Mode: Electron Impact (El, 70 eV) or ESI+. Molecular Weight: 187.32 g/mol .

Fragmentation Pathway

The fragmentation is driven by the stability of the dithiocarbamate radical and the ease of allyl

group cleavage.

e Molecular lon (

):

187 (Visible, medium intensity).
e Loss of Allyl Radical (

):

146. Cleavage of the
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bond yields the pyrrolidinedithiocarbamate radical cation.
e -Cleavage / Pyrrolidinium lon:

70. Formation of the pyrrolidinium ion (

) is a base peak in many pyrrolidine derivatives.
e Loss: Fragments related to

(

58) may be observed.
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Figure 2: Proposed EI-MS fragmentation pathway highlighting the primary daughter ions.
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1-Pyrrolidinecarbodithioate]. BenchChem, [2026]. [Online PDF]. Available at:
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characterization-of-allyl-1-pyrrolidinecarbodithioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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